Cas no 1355171-03-7 (Ethyl benzo[d]oxazole-6-carboxylate)

Ethyl benzo[d]oxazole-6-carboxylate structure
1355171-03-7 structure
Product Name:Ethyl benzo[d]oxazole-6-carboxylate
CAS No:1355171-03-7
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD16036195
CID:1038757
PubChem ID:70701062
Update Time:2025-04-20

Ethyl benzo[d]oxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl benzo[d]oxazole-6-carboxylate
    • ethyl 1,3-benzoxazole-6-carboxylate
    • Ethyl 6-Benzoxazolecarboxylate
    • AC3936
    • A887006
    • DTXSID20743841
    • AS-8454
    • Ethylbenzo[d]oxazole-6-carboxylate
    • MFCD16036195
    • 1355171-03-7
    • SY022494
    • AKOS016002499
    • DB-230444
    • CS-0208038
    • MDL: MFCD16036195
    • Inchi: 1S/C10H9NO3/c1-2-13-10(12)7-3-4-8-9(5-7)14-6-11-8/h3-6H,2H2,1H3
    • InChI Key: MJICUCWKZPFKFX-UHFFFAOYSA-N
    • SMILES: O1C=NC2C=CC(C(=O)OCC)=CC1=2

Computed Properties

  • Exact Mass: 191.05800
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33000
  • LogP: 2.00450

Ethyl benzo[d]oxazole-6-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl benzo[d]oxazole-6-carboxylate Pricemore >>

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